3-Fluoro-5-(4-phenoxyphenyl)isonicotinonitrile

• Molecular Formula: C18H11FN2O
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 3-fluoro-5-(4-phenoxyphenyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C18H11FN2O/c19-18-12-21-11-17(16(18)10-20)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-9,11-12H
• InChI Key: NYJOMLWCLSGFBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=CN=CC(=C3C#N)F

Description

3-Fluoro-5-(4-phenoxyphenyl)isonicotinonitrile is a useful research compound. Its molecular formula is C18H11FN2O and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-5-(4-phenoxyphenyl)isonicotinonitrile (11.8 g, 38.5 mmol) and potassium fluoride (11.17 g, 192 mmol) in DMSO (500 mL) was heated to 120° C. for 10 days. The mixture was diluted with water (1 L) and extracted with ethyl acetate (3×400 mL). The combined extracts were washed with brine (100 mL), dried (MgSO4) and concentrated. Silica gel chromatography, eluting with 0-15% ethyl acetate in dichloromethane-hexanes (1:2), gave 3-fluoro-5-(4-phenoxyphenyl)isonicotinonitrile as tan solid (7.66 g, 69% yield). 1H NMR (500 MHz, CDCl3) δ ppm 8.67 (1H, s), 8.64 (1H, s), 7.52-7.62 (2H, m), 7.36-7.46 (2H, m), 7.20 (1H, t, J=7.42 Hz), 7.05-7.17 (4H, m); MS (ES+) m/z: 291 (M+H); LC retention time: 4.118 min (analytical HPLC Method A).